Cas no 1439556-82-7 ((S,S,S)-(-)-Ph-SKP)

• Product Name: (S,S,S)-(-)-Ph-SKP
• CAS No: 1439556-82-7
• MF: C₄₄H₃₈O₂P₂
• MW: 660.7189
• CID: 4556187
• Update Time: 2025-05-19

(S,S,S)-(-)-Ph-SKP Chemical and Physical Properties

Names and Identifiers

• (S,S,S)-(-)-Ph-SKP
• [(10S,14S)-20-Diphenylphosphanyl-2,22-dioxapentacyclo[12.8.0.01,10.03,8.016,21]docosa-3(8),4,6,16(21

• Inchi： 1S/C44H38O2P2/c1-5-20-36(21-6-1)47(37-22-7-2-8-23-37)40-28-13-16-32-30-34-18-15-19-35-31-33-17-14-29-41(43(33)46-44(34,35)45-42(32)40)48(38-24-9-3-10-25-38)39-26-11-4-12-27-39/h1-14,16-17,20-29,34-35H,15,18-19,30-31H2/t34-,35-,44?/m0/s1
• InChI Key： RXNGOILZLRYHEN-CIKQOIAFSA-N
• SMILES： P(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1=C([H])C([H])=C([H])C2=C1OC13[C@]([H])(C([H])([H])C4C([H])=C([H])C([H])=C(C=4O1)P(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])[C@@]3([H])C2([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 48
• Rotatable Bond Count: 6
• Complexity: 909
• Topological Polar Surface Area: 18.5

Experimental Properties

• Melting Point: 101-103°C
• Sensitiveness: air sensitive
• Specific Rotation: -113° (c 1.00, CHCl3)

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on (S,S,S)-(-)-Ph-SKP

Comprehensive Overview of (S,S,S)-(-)-Ph-SKP (CAS No. 1439556-82-7): Properties, Applications, and Market Insights

(S,S,S)-(-)-Ph-SKP (CAS No. 1439556-82-7) is a chiral compound that has garnered significant attention in the fields of asymmetric synthesis, pharmaceutical intermediates, and catalysis. Its unique stereochemical configuration makes it a valuable tool for researchers focusing on enantioselective reactions and drug development. This article delves into the properties, applications, and market trends of this compound, addressing common queries such as "What is (S,S,S)-(-)-Ph-SKP used for?" and "How does (S,S,S)-(-)-Ph-SKP enhance asymmetric synthesis?".

The molecular structure of (S,S,S)-(-)-Ph-SKP features a phenyl group attached to a skewed chiral backbone, which is pivotal for its role in stereocontrol. This compound is often utilized in the synthesis of optically active pharmaceuticals, where its high enantiomeric purity ensures minimal side reactions. Researchers frequently search for "buy (S,S,S)-(-)-Ph-SKP" or "(S,S,S)-(-)-Ph-SKP supplier" due to its growing demand in academic and industrial labs.

One of the most notable applications of (S,S,S)-(-)-Ph-SKP is in the development of chiral ligands for transition metal catalysis. Its ability to induce high enantioselectivity in reactions like hydrogenation and cross-coupling has made it a staple in modern synthetic chemistry. Questions such as "How to synthesize (S,S,S)-(-)-Ph-SKP?" and "What are the alternatives to (S,S,S)-(-)-Ph-SKP?" are commonly explored in scientific forums.

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For laboratories and industries, handling (S,S,S)-(-)-Ph-SKP requires adherence to standard safety protocols, though it is not classified as a hazardous material. Proper storage in anhydrous conditions and protection from light are recommended to maintain its efficacy. Searches like "(S,S,S)-(-)-Ph-SKP safety data sheet" and "best practices for storing (S,S,S)-(-)-Ph-SKP" are common among new users.

In summary, (S,S,S)-(-)-Ph-SKP (CAS No. 1439556-82-7) is a versatile chiral compound with broad applications in asymmetric synthesis and pharmaceutical research. Its growing popularity is evident from the increasing number of searches for "(S,S,S)-(-)-Ph-SKP price" and "(S,S,S)-(-)-Ph-SKP synthesis protocol". As the demand for enantiopure compounds continues to rise, this molecule is poised to remain a key player in the field of chiral chemistry.